Cas no 1366392-04-2 ((3R)-3-(2-bromothiophen-3-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: (3R)-3-(2-bromothiophen-3-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 1366392-04-2
• MF: C₂₂H₁₈BrNO₄S
• MW: 472.351624011993
• CID: 6510454
• PubChem ID: 165524139
• Update Time: 2025-09-23

(3R)-3-(2-bromothiophen-3-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(2-bromothiophen-3-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 1366392-04-2
• (3R)-3-(2-bromothiophen-3-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• EN300-1284094

• Inchi： 1S/C22H18BrNO4S/c23-21-17(9-10-29-21)19(11-20(25)26)24-22(27)28-12-18-15-7-3-1-5-13(15)14-6-2-4-8-16(14)18/h1-10,18-19H,11-12H2,(H,24,27)(H,25,26)/t19-/m1/s1
• InChI Key： JDJOVJJUJWHNOK-LJQANCHMSA-N
• SMILES： BrC1=C(C=CS1)[C@@H](CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 471.01399g/mol
• Monoisotopic Mass: 471.01399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 104Ų

Additional information on (3R)-3-(2-bromothiophen-3-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Comprehensive Analysis of (3R)-3-(2-bromothiophen-3-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 1366392-04-2)

The compound (3R)-3-(2-bromothiophen-3-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 1366392-04-2) is a highly specialized organic molecule with significant applications in pharmaceutical research and peptide synthesis. Its unique structure, featuring a bromothiophene moiety and a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in the development of novel therapeutics. This article delves into its chemical properties, synthesis, and relevance in modern drug discovery, addressing key questions frequently searched by researchers and industry professionals.

One of the most searched topics related to this compound is its role in peptide coupling reactions. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal. Researchers often inquire about the optimal conditions for deprotecting the Fmoc group in (3R)-3-(2-bromothiophen-3-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, with piperidine in dimethylformamide (DMF) being the most common method. This compound’s bromothiophene moiety also attracts attention for its potential in designing kinase inhibitors and other small-molecule drugs.

Another hot topic is the compound’s chirality. The (3R) configuration is critical for its biological activity, as enantiopure compounds often exhibit superior pharmacokinetic properties. Questions about the enantioselective synthesis of (3R)-3-(2-bromothiophen-3-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid are common, with asymmetric hydrogenation and chiral auxiliary methods being popular approaches. The demand for chiral intermediates in drug development has surged, making this compound a focal point for synthetic chemists.

The bromothiophene component of this molecule is another area of interest. Thiophene derivatives are increasingly explored in medicinal chemistry due to their bioisosteric properties with phenyl rings, offering improved metabolic stability and binding affinity. Searches for bromothiophene-based drug candidates often lead to discussions about this compound’s potential in targeting GPCRs or enzymes. Its bromo substituent also provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings.

From a practical standpoint, researchers frequently search for storage and handling guidelines for CAS No. 1366392-04-2. While the compound is not classified as hazardous, it is recommended to store it in a cool, dry place under inert atmosphere to prevent degradation. Solubility data is another common query; this compound is typically soluble in polar organic solvents like DMF, DMSO, and acetonitrile, but insoluble in water.

In the context of green chemistry, there is growing interest in optimizing the synthesis of (3R)-3-(2-bromothiophen-3-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid to reduce waste and improve atom economy. Questions about catalytic methods or solvent-free reactions are trending, reflecting the pharmaceutical industry’s shift toward sustainable practices. This aligns with broader searches for eco-friendly peptide synthesis techniques.

Finally, the compound’s analytical characterization is a key concern for quality control. HPLC, NMR, and mass spectrometry are standard techniques for verifying its purity and structure. Researchers often seek detailed spectral data or reference standards for CAS No. 1366392-04-2, underscoring its importance in high-precision applications.

In summary, (3R)-3-(2-bromothiophen-3-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid is a multifaceted compound with broad utility in drug discovery and peptide chemistry. Its unique features—chirality, Fmoc protection, and bromothiophene core—make it a subject of ongoing research and a frequent topic in scientific queries. By addressing these search-driven questions, this article aims to provide a comprehensive resource for professionals navigating the complexities of this versatile molecule.